Cas no 944906-25-6 (5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde)

• Product Name: 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde
• CAS No: 944906-25-6
• MF: C₄H₂F₃N₃O
• MW: 165.073390483856
• MDL: MFCD10696449
• CID: 4673282
• PubChem ID: 55263432
• Update Time: 2025-09-28

5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde
• 1H-1,2,4-Triazole-3-carboxaldehyde, 5-(trifluoromethyl)-
• 5-(Trifluoromethyl)-1H-1,2,4-triazole-3-carboxaldehyde

• MDL： MFCD10696449
• Inchi： 1S/C4H2F3N3O/c5-4(6,7)3-8-2(1-11)9-10-3/h1H,(H,8,9,10)
• InChI Key： JFKOOQUKAXXRON-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=NC(C=O)=N1

Additional information on 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde

5-(Trifluoromethyl)-4H-1,2,4-Triazole-3-Carbaldehyde: A Comprehensive Overview

The compound 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde (CAS No. 944906-25-6) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are well-known for their versatility and reactivity in organic synthesis. The presence of the trifluoromethyl group introduces unique electronic and steric properties, making it a valuable building block in the development of advanced materials and bioactive molecules.

Recent studies have highlighted the importance of 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde in the field of medicinal chemistry. Its ability to act as a versatile precursor for the synthesis of heterocyclic compounds has been extensively explored. For instance, researchers have utilized this compound to construct bioisosteric replacements for existing drug candidates, enhancing their pharmacokinetic profiles without compromising bioactivity. The trifluoromethyl group plays a pivotal role in modulating the lipophilicity and metabolic stability of these derivatives.

In terms of synthesis, 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde can be prepared via a variety of routes, including nucleophilic substitution and cycloaddition reactions. One notable method involves the reaction of an appropriate aldehyde with a triazole derivative under specific catalytic conditions. This approach not only ensures high yields but also allows for fine-tuning of the product's properties by varying the substituents on the triazole ring.

The application of 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde extends beyond medicinal chemistry. It has been employed as a key intermediate in the synthesis of agrochemicals and advanced materials. For example, its use in constructing metal-organic frameworks (MOFs) has been reported, where the compound serves as a ligand to coordinate metal ions. The trifluoromethyl group contributes to the thermal stability and porosity of these materials, making them suitable for gas storage applications.

From an environmental standpoint, the synthesis and application of 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde have been optimized to minimize ecological impact. Researchers have developed eco-friendly protocols that utilize renewable resources and reduce waste generation during its production. These advancements align with the growing demand for sustainable chemistry practices in both academia and industry.

In conclusion, 5-(trifluoromethyl)-4H-1,2,4-triazole-3-carbaldehyde (CAS No. 944906-25-6) is a multifaceted compound with immense potential across various disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more significant role in shaping future advancements in chemistry and related fields.